7-Isopropyl-1H-indole-2-carboxylic acid
Overview
Description
7-Isopropyl-1H-indole-2-carboxylic acid is a chemical compound with the molecular weight of 203.24 . It is a pale-yellow to yellow-brown solid .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C12H13NO2 . The InChI code for this compound is 1S/C12H13NO2/c1-7(2)9-5-3-4-8-6-10(12(14)15)13-11(8)9/h3-7,13H,1-2H3,(H,14,15) .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the retrieved papers, indole derivatives in general have been noted for their diverse biological activities . This suggests that they may undergo a variety of chemical reactions, depending on the specific conditions and reactants involved.Physical And Chemical Properties Analysis
This compound is a pale-yellow to yellow-brown solid . It has a molecular weight of 203.24 .Scientific Research Applications
Synthesis and Characterization
- Indole-2-carboxylic acid derivatives, including variants like 7-Isopropyl-1H-indole-2-carboxylic acid, have been synthesized for their potential therapeutic applications. These derivatives show significant antibacterial and moderate antifungal activities, suggesting their potential in developing new antimicrobial agents (Raju et al., 2015).
Electrocatalytic and Supercapacitor Applications
- The electrodeposition, morphology, and capacitance performance of polyindole derivatives, including those with carboxylic groups like this compound, have been studied. These derivatives exhibit significant specific capacitances and energy densities, making them promising candidates for supercapacitor applications (Ma et al., 2015).
Role in Synthesis of Pharmaceutical Compounds
- Indole-2-carboxylic acid derivatives are key intermediates in the synthesis of various pharmaceutical compounds. For example, their application in the synthesis of AJ-9677, a β3-Adrenergic Receptor Agonist, highlights their significance in drug development processes (Harada et al., 2004).
Applications in Organic Synthesis
- The synthesis and reactivity of indole-2-carboxylic acid and its derivatives, including 7-Isopropyl variants, are crucial in organic chemistry. Their stability under various conditions and reactivity at specific positions on the indole ring make them valuable for constructing complex organic molecules (Murakami, 1987).
Future Directions
properties
IUPAC Name |
7-propan-2-yl-1H-indole-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2/c1-7(2)9-5-3-4-8-6-10(12(14)15)13-11(8)9/h3-7,13H,1-2H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDRHWXHKWSSVBJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC2=C1NC(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30405261 | |
Record name | 7-ISOPROPYL-1H-INDOLE-2-CARBOXYLIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30405261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
383132-25-0 | |
Record name | 7-ISOPROPYL-1H-INDOLE-2-CARBOXYLIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30405261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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